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Compound of Interest |

Benzyldocosyldimethylammonium
Compound Name:
chloride
CAS No.: 16841-14-8
\ J

Part 1: Executive Safety Summary & Hazard Logic

Benzyldocosyldimethylammonium chloride (C22-QAC) is a long-chain quaternary
ammonium compound.[1] Unlike its shorter-chain cousins (e.g., Benzalkonium chloride C12-
C16) which are often liquid at room temperature, the C22 chain length typically renders this
compound a waxy solid or powder with significantly lower water solubility.[1]

While the physical state reduces vapor pressure risks, it introduces specific challenges
regarding dust inhalation and the thermal hazards associated with solubilization (often requiring
temperatures >60°C).[1]

The Mechanism of Injury: Why "Time is Tissue"

You must understand the causality of the hazard to respect the protocol.[1] Cationic surfactants
like C22-QAC function by adsorbing onto the negatively charged cell membranes of bacteria—
and human tissue.

e Adsorption: The cationic head group binds to the cell wall.

» Permeabilization: The hydrophobic C22 tail penetrates the lipid bilayer.[1]
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e Lysis: This disruption causes leakage of intracellular contents and cell death.[1]

Critical Insight: In the eye, this process is immediate.[1] Unlike acid burns, which precipitate
proteins forming a barrier, QACs penetrate deep into the corneal stroma.[1] Irreversible corneal
damage can occur within seconds.

GHS Hazard Classification (Self-Validating Check)

Before handling, verify your container label matches these criteria:

Hazard Class Category Hazard Statement Signal Word
) H314: Causes severe
Skin ]
) o 1B/1C skin burns and eye DANGER
Corrosion/Irritation
damage

H318: Causes serious

Serious Eye Damage 1 DANGER
eye damage
Aquatic Toxicity H400: Very toxic to
1 o WARNING
(Acute) aquatic life

o H302: Harmful if
Acute Toxicity (Oral) 4 WARNING
swallowed

Part 2: Personal Protective Equipment (PPE) Matrix

Do not rely on generic "lab safety" rules. Use this matrix to select PPE based on the specific
operational state of the chemical.

PPE Selection Logic

e Solid State (Raw Material): Primary risk is dust generation and contact with mucous
membranes.[1]

» Solution State (Processed): Primary risk is splashing (chemical burn) and thermal injury if
heated.[1]
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Protective Zone

Scenario A: Handling Solid
(Weighing/Transfer)

Scenario B: Handling
Solutions (Mixing/Heating)

Eye & Face

Chemical Splash Goggles
(Indirect Vent).[1] Safety
glasses are insufficient due to

dust migration.[1]

Splash Goggles + Face Shield.
Required if heating >50°C or

mixing volumes >500mL.[1]

Hand Protection

Nitrile Gloves (Min 0.11 mm).
[1] Double gloving

recommended.[1]

Long-cuff Nitrile (Min 0.15 mm)
OR Thermal/Chemical Gloves

if handling hot vessels.[1]

Respiratory

N95 / P2 Particulate
Respirator. Required if powder
is fine/dry.[1]

Fume Hood is primary.[1][2]
Respirator not typically

required unless aerosolizing
(spraying).[1]

Body

Lab Coat (Buttoned to neck).
[1]

Chemical-Resistant Apron over
Lab Coat.

Diagram 1: PPE Decision Logic
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Start: Assess Chemical State

Is the C22-QAC Solid or Solution?

SOLID (Waxy/Powder) SOLUTION (Liquid/Hot)

Risk: Dust Inhalation & Risk: Splash (Corrosive)
Mucous Membrane Contact & Thermal Burn

REQUIRED PPE: REQUIRED PPE:
1. N95/P2 Respirator 1. Fume Hood (Primary)
2. Indirect Vent Goggles 2. Face Shield + Goggles
3. Nitrile Gloves (Double) 3. Long-cuff Nitrile + Apron

Click to download full resolution via product page

Caption: Logic flow for selecting appropriate PPE based on the physical state of
Benzyldocosyldimethylammonium chloride.

Part 3: Operational Protocols
Glove Integrity Protocol (The "Inflation Test")

Trusting a glove blindly is a safety failure.[1] C22-QAC solutions can seep through pinholes
unnoticed until burning starts.[1]

¢ Select: Nitrile is chemically resistant to QACs.[1] Avoid Latex (protein allergy risk + poor
chemical resistance).[1]

¢ Inspect: Before donning, trap air in the glove and squeeze.[1] If it deflates, discard.[1]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b094086?utm_src=pdf-body-img
https://www.benchchem.com/product/b094086?utm_src=pdf-body
https://fr.cpachem.com/msds?num=SB32460&dnl=sd_-_Benzyldimethyldodecylammonium_chloride_%5BCAS_139-07-1%5D_%28SB32460%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB32460&dnl=sd_-_Benzyldimethyldodecylammonium_chloride_%5BCAS_139-07-1%5D_%28SB32460%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB32460&dnl=sd_-_Benzyldimethyldodecylammonium_chloride_%5BCAS_139-07-1%5D_%28SB32460%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB32460&dnl=sd_-_Benzyldimethyldodecylammonium_chloride_%5BCAS_139-07-1%5D_%28SB32460%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB32460&dnl=sd_-_Benzyldimethyldodecylammonium_chloride_%5BCAS_139-07-1%5D_%28SB32460%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB32460&dnl=sd_-_Benzyldimethyldodecylammonium_chloride_%5BCAS_139-07-1%5D_%28SB32460%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Donning: Pull cuffs over lab coat sleeves.

o Change Frequency: Replace every 2 hours or immediately upon splash contact.

Solubilization Workflow (Thermal Hazard Management)

Because C22-QAC has a long hydrophobic tail, it often requires heat to dissolve in water or
alcohols.[1]

Setup: Use a hot plate with a magnetic stirrer inside a fume hood.

Vessel: Use borosilicate glass (Pyrex/Duran).[1] Inspect for micro-cracks before heating.[1]

Heating:

o Target Temp: Often 60°C - 80°C.

o Danger: Hot QAC solution is more corrosive than cold solution due to increased kinetic
energy and skin permeability.[1]

Handling: Never move a hot beaker of C22-QAC with bare nitrile gloves. Use thermal tongs
or heat-resistant silicone overlays.[1]

Part 4: Emergency Response & Decontamination[1]
Ocular Exposure (The 10-Second Rule)

If C22-QAC dust or splash enters the eye:
o IMMEDIATE: Do not seek help first. Sprint to the eyewash station.
e Flush: Hold eyelids forced open. Flush for minimum 15 minutes.

o Note: The natural reflex is to close the eye. You must fight this.

» Medical: Seek ophthalmologist evaluation immediately. Bring the SDS.

Skin Contact[1][5]

 Remove: Drench the area with water while removing contaminated clothing/gloves.[1][3]
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e Wash: Wash gently with soap and water.[1] Do not scrub hard (abrasion increases
penetration).[1]

o Observe: If redness or blistering appears, seek medical attention.

Spill Management Workflow

C22-QAC is highly toxic to aquatic life (H400).[1][4] Do not wash spills down the drain.

Diagram 2: Spill Response Logic

SOLID SPILL:
1 Solid Scoop gently (No Dust)
Don PPE: Place in Haz Waste
Minor(s100g/mL) Goggles, Double Gloves, Label: ‘Toxic to Aquatic Life'
Inside Hood

Resp (if powder) If Liquid Arrange HazMat Pickup
LIQUID SPILL:
SPILL DETECTED Assess Volume & State SRS o Ve
Major (>100g/mL) B A Do NOT use water first
Or Outside Hood Call Safety Officer

Click to download full resolution via product page

Caption: Step-by-step workflow for containing and cleaning
Benzyldocosyldimethylammonium chloride spills.

Part 5: Disposal Logistics

Core Directive: Zero discharge to sewer systems.[1]

o Solid Waste: Collect wipes, gloves, and solid residue in a container labeled "Hazardous
Waste - Toxic to Aquatic Life."[1]

o Liquid Waste: Collect all mother liquors and wash solvents in a dedicated carboy.[1] Do not
mix with strong oxidizers.[1][5]

e Container Rinsing: Triple rinse empty containers. Collect the first two rinses as hazardous
waste. The third rinse may usually be sewered if local regulations permit trace surfactant
discharge (verify with your EHS officer).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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